2-(Ethylsulfanyl)-5-nitrobenzoic acid
Overview
Description
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the yield of the product .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the 3D structure and molecular weight of the compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and how it interacts with other chemicals .Physical And Chemical Properties Analysis
This involves determining properties like melting point, boiling point, solubility, and stability. The compound’s acidity or basicity, its polarity, and its reactivity would also be studied .Scientific Research Applications
Tissue Sulfhydryl Groups
2-(Ethylsulfanyl)-5-nitrobenzoic acid, also known as 5,5′-dithiobis(2-nitrobenzoic acid) or DTNB, is particularly significant in the study of sulfhydryl groups in biological materials. Ellman's research in 1959 demonstrated that this compound, due to its water solubility at pH 8, is an effective tool for determining sulfhydryl groups, providing valuable insights into the biochemistry of tissues and blood components (Ellman, 1959).
Intermolecular Interactions in Thioxanthone Derivatives
A study by Jacob et al. in 2011 explored the role of different substituent groups in determining supramolecular motifs, utilizing derivatives of 9H-thioxanthen-9-one, including 2-[(4-bromophenyl)sulfanyl]-5-nitrobenzoic acid. This research provides insights into the molecular interactions, hydrogen bonding, and crystal packing patterns that are influenced by compounds like this compound (Jacob et al., 2011).
Thiol-Quantification Enzyme Assays
Maeda et al. (2005) discussed the use of 2,4-Dinitrobenzenesulfonyl fluoresceins as an alternative to DTNB in thiol-quantification enzyme assays. DTNB has been widely used for this purpose since its introduction in 1959, highlighting its importance in biochemical studies related to enzyme activity and inhibitor screening (Maeda et al., 2005).
Nanocomposites for Concrete
Raki et al. (2004) investigated the intercalation of nitrobenzoic acid salts, including derivatives similar to this compound, into layered double hydroxide-like materials for potential applications in concrete science. This research provides a perspective on the utility of these compounds in material science and engineering (Raki et al., 2004).
Papain Enzyme Reactions
Brocklehurst and Little's 1973 study on the reactions of papain with aromatic disulfides, including 5,5'-dithiobis-(2-nitrobenzoic acid), provides insights into the biochemical properties and reactions of this enzyme, highlighting the role of DTNB in understanding enzyme kinetics and interactions (Brocklehurst & Little, 1973).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-ethylsulfanyl-5-nitrobenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4S/c1-2-15-8-4-3-6(10(13)14)5-7(8)9(11)12/h3-5H,2H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJTCOUXINTZYDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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